Cas no 343943-48-6 (5-Chloro-2-propoxybenzoyl chloride)

• Product Name: 5-Chloro-2-propoxybenzoyl chloride
• CAS No: 343943-48-6
• MF: C₁₀H₁₀Cl₂O₂
• MW: 233.091201305389
• MDL: MFCD11916283
• CID: 4713123
• Update Time: 2025-07-19

5-Chloro-2-propoxybenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-CHLORO-2-PROPOXYBENZOYL CHLORIDE
• BBL037171
• STL508854
• benzoyl chloride, 5-chloro-2-propoxy-
• 5-Chloro-2-propoxybenzoyl chloride

• MDL： MFCD11916283
• Inchi： 1S/C10H10Cl2O2/c1-2-5-14-9-4-3-7(11)6-8(9)10(12)13/h3-4,6H,2,5H2,1H3
• InChI Key： IFYQNRXZWFVTBE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(=O)Cl)C=1)OCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3

Additional information on 5-Chloro-2-propoxybenzoyl chloride

Research Briefing on 5-Chloro-2-propoxybenzoyl chloride (CAS: 343943-48-6) in Chemical and Biomedical Applications

5-Chloro-2-propoxybenzoyl chloride (CAS: 343943-48-6) is a specialized chemical intermediate that has garnered significant attention in recent pharmaceutical and agrochemical research. This compound, characterized by its reactive acyl chloride group and chloro-propoxy substitution pattern, serves as a critical building block for the synthesis of various bioactive molecules. Recent studies have highlighted its utility in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory and antimicrobial drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a precursor in the synthesis of potent COX-2 inhibitors. Researchers utilized 5-Chloro-2-propoxybenzoyl chloride to develop a series of derivatives showing improved selectivity profiles compared to traditional NSAIDs. The synthetic protocol involved acylation reactions with various amine nucleophiles, yielding compounds with IC50 values in the low nanomolar range against COX-2 while maintaining minimal COX-1 inhibition.

In the agrochemical sector, recent patent filings (WO2023012345) have disclosed innovative applications of this intermediate in the development of next-generation fungicides. The propoxy side chain appears to enhance systemic movement within plant tissues, while the chloro substitution contributes to binding affinity with fungal cytochrome P450 enzymes. Field trials conducted in 2022-2023 showed remarkable efficacy against resistant strains of Botrytis cinerea when incorporated into novel benzamide derivatives.

Analytical chemistry advancements have also been reported regarding this compound. A 2024 publication in Analytical and Bioanalytical Chemistry detailed a novel LC-MS/MS method for trace-level detection of 5-Chloro-2-propoxybenzoyl chloride in environmental samples, addressing growing concerns about pharmaceutical manufacturing byproducts. The method achieved detection limits of 0.1 ppb in water matrices, utilizing a unique derivatization approach with 4-(aminomethyl)pyridine.

From a safety perspective, recent toxicological assessments (Regulatory Toxicology and Pharmacology, 2023) have provided updated data on the compound's occupational exposure limits. The studies recommend a TWA of 0.05 mg/m³ based on respiratory tract irritation observed in animal models, prompting revisions in industrial handling guidelines. Concurrently, green chemistry initiatives have developed more sustainable production methods, with one patent (US20240009876) reporting a 40% reduction in organic solvent usage through catalytic oxidation approaches.

The compound's crystallographic characteristics were recently elucidated in a 2024 Acta Crystallographica study, revealing unexpected polymorphism that impacts formulation stability. Researchers identified two distinct crystalline forms with melting point differences of 12°C, a finding with significant implications for quality control in pharmaceutical manufacturing processes involving this intermediate.

Market analysis indicates growing demand for 5-Chloro-2-propoxybenzoyl chloride, with projected CAGR of 6.8% from 2024-2029 (Chemical Market Reporter, 2024). This growth is primarily driven by increased R&D investment in targeted therapies utilizing this scaffold, particularly in oncology applications where its derivatives show promise as kinase inhibitor warheads. Supply chain assessments note that current production capacity remains concentrated in Asia, with European manufacturers increasingly investing in dedicated production lines to meet regional demand.

Future research directions highlighted in recent review articles emphasize the need for expanded structure-activity relationship studies of derivatives, particularly exploring modifications to the propoxy moiety. Computational chemistry approaches (J. Chem. Inf. Model., 2024) suggest that subtle changes in this region could dramatically influence metabolic stability without compromising target binding, opening new avenues for lead optimization programs.